Cas no 13739-02-1 (Diacerein)

Diacerein, also known as diacetyl dihydroanthracene carboxylic acid\1,8-Diacetyl group-3-Carboxy anthraquinone\Daserein\diacerein ,Is a new interleukin(IL)-1inhibitor,The chemical name is diacetyl Rhein,Compounds belonging to anthraquinones,This product can induce chondrogenesis\With pain relief\Anti inflammatory and antipyretic effects,It can also significantly improve the joint function of patients with osteoarthritis,Delay the course of the disease,relieve pain,Improve patients' quality of life,Good safety,Clinically, it is mainly used to treat osteoarthritis(OA)And play an antibacterial role.

[Plant origin] :Rhein synthesis

[character] :Yellow crystalline powder

[Solubility] :Soluble inDimethyl sulfoxide\Dimethylacetamide;Insoluble in water\methanol\chloroform.

[pharmacological action ] :Diacerein has the effect of treating osteoarthritis

Diacerein structure

Product Name:Diacerein

CAS No:13739-02-1

Molecular Formula:C₁₉H₁₂O₈

Molecular Weight:368.2938

MDL:MFCD00468030

CID:49455

PubChem ID:24894281

Diacerein Properties

Names and Identifiers

- diacerein
- 1,8-DIACETOXY-3-CARBOXYANTHRAQUINONE
- DIACERHEIN
- DIACETYL RHEIN
- 1,8-diacetoxyanthraquinone-3-carboxylicacid
- 4,5-bis(acetyloxy)-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylicaci
- 4,5-diacetylrhein
- 4,5-Diacetoxy-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylic acid
- 4,5-diacetyloxy-9,10-dioxoanthracene-2-carboxylic Acid
- DIACETYL RHEIN(P)
- DIACETYL RHEIN(SH)
- Lycopene Power
- 4,5-Diacetoxyanthraquinone-2-carboxylic Acid
- artrodar
- DAR
- Diacereine
- Fisiodar
- rhein,diacetate
- SF 277
- Diacetylrhein
- DIACERIN
- Diacereinum [Latin]
- Diacereine [French]
- Diacereina [Spanish]
- C19H12O8
- MLS000028577
- 4HU6J11EL5
- 1,8-Diacetoxyanthraquinone-3-carboxylic acid
- 4,5-diacetoxy-9,10-dioxo-anthracene-2-carboxylic acid
- DIACEREIN [MI]
- DIACEREIN [USAN]
- TYNLGDBUJLVSMA-UHFFFAOYSA-N
- BRN 2184909
- M01AX21
- KBio2_002395
- BCP10834
- MFCD00468030
- Diacerein, European Pharmacopoeia (EP) Reference Standard
- 4,5-Bis(acetyloxy)-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylic Acid
- AC-203
- SpecPlus_000643
- KBio3_001974
- WHO 5371
- KBio1_001683
- DTXCID2025636
- 2-Anthracenecarboxylic acid, 4,5-bis(acetyloxy)-9,10-dihydro-9,10-dioxo-
- DivK1c_006739
- NSC-758147
- Gesamtmatrix
- SW199355-2
- Spectrum2_000823
- DTXSID4045636
- NCGC00018274-04
- Spectrum4_001036
- SPECTRUM1502010
- 9,10-Dihydro-4,5-dihydroxy-9,10-dioxo-2-anthroic acid diacetate
- SCHEMBL25784
- 4,5-bis(acetoxy)-9,10-dihydro-9,10-dioxo-2-anthracenecarboxylic acid
- GTPL10800
- SMR000058958
- NS00018043
- Diacerein impurity mixture
- CCG-40287
- 4,5-diacetyloxy-9,10-bis(oxidanylidene)anthracene-2-carboxylic acid
- NCGC00022114-03
- HMS3714B20
- Pharmakon1600-01502010
- KBioSS_002400
- W-108237
- Diacerein [USAN:INN]
- AM807992
- M-01AX21
- Zondar (TN)
- KBio2_004963
- 4,5-diacetyloxy-9,10-dioxo-2-anthracenecarboxylic acid
- 2-ANTHROIC ACID, 9,10-DIHYDRO-4,5-DIHYDROXY-9,10-DIOXO-, DIACETATE
- Diacerein [INN]
- Verboril
- KBio2_007531
- NCGC00018274-03
- DIACEREIN [EP MONOGRAPH]
- HY-N0283
- Tox21_110856
- Diacereinum
- EINECS 237-310-2
- Diacerein (USAN/INN)
- SR-01000003156-4
- 9,10-Dihydro-4,5-dihydroxy-9,10-dioxo-2-anthroic acid, diacetate
- NSC758147
- DIACEREIN [WHO-DD]
- AB00053327_14
- Spectrum_001876
- 112118-18-0
- HMS3652D06
- DIACEREIN [MART.]
- CHEBI:94708
- UNII-4HU6J11EL5
- Diacereina
- Rhein, diacetate
- D07270
- 4,5-bis(acetyloxy)-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
- Q413178
- SR-01000003156
- Zondar
- A807252
- CHEMBL41286
- NCGC00018274-02
- AC-201
- KBioGR_001591
- 4,5-diacetoxy-9,10-diketo-anthracene-2-carboxylic acid
- ART 50
- Tox21_110856_1
- EN300-7368632
- Rhein diacetate
- Diacerein- Bio-X
- KS-5088
- NCGC00018274-05
- D4061
- SBI-0052833.P002
- SF-277
- SPBio_000745
- Spectrum3_000937
- SR-01000003156-2
- 9,10-Dihydro-4,5-diacetoxy-9,10-2-anthracenecarboxylic acid
- FT-0603096
- NSC 758147
- 4,5-diacetoxy-9,10-dihydro-9,10-dioxoanthracene-2-carboxylic acid
- 13739-02-1
- Diacerhein; Diacetylrhein
- AKOS005622705
- SR-01000003156-3
- 4,5-Diacetoxy-9,10-dihydro-9,10-dioxo-2-anthrylcarbonsaeure
- 4,5-diacetoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
- Diora
- BDBM32018
- Spectrum5_001819
- s4267
- RHEIN DIACETATE [MI]
- KW-4800
- BD164367
- cid_26248
- NCGC00018274-01
- DB11994
- CAS-13739-02-1
- 3-10-00-04790 (Beilstein Handbook Reference)
- Diacerein, >=95% (HPLC)
- inverted exclamation markY95% pound HPLC)
- BRD-K69122748-001-09-3
- Diacerein
- 4,5-diacetyloxy-9,10-dioxoanthracene-2-carboxylic acid
- Artrodar
- BRD-K69122748-001-11-9
- BBL011075
- 4,5-Diacetylrhein
- STK802271
- BRD-K69122748-001-10-1
- Diacerhein
- +Expand
- MDL： MFCD00468030
- InChIKey： TYNLGDBUJLVSMA-UHFFFAOYSA-N
- Inchi： 1S/C19H12O8/c1-8(20)26-13-5-3-4-11-15(13)18(23)16-12(17(11)22)6-10(19(24)25)7-14(16)27-9(2)21/h3-7H,1-2H3,(H,24,25)
- SMILES： O(C(C([H])([H])[H])=O)C1=C([H])C(C(=O)O[H])=C([H])C2C(C3C([H])=C([H])C([H])=C(C=3C(C=21)=O)OC(C([H])([H])[H])=O)=O
- BRN： 2184909

Computed Properties

Exact Mass: 368.053217g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 5
Monoisotopic Mass: 368.053217g/mol
Monoisotopic Mass: 368.053217g/mol
Topological Polar Surface Area: 124Å²
Heavy Atom Count: 27
Complexity: 683
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0
Molecular Weight: 368.3

Experimental Properties

LogP: 2.01080
PSA: 124.04000
Merck: 2960
Refractive Index: 1.634
Boiling Point: 631.5°C at 760 mmHg
Melting Point: 241.0 to 245.0 deg-C
Flash Point: 231.8±25.0 °C
Color/Form: Powder
Density: 1.4910

Diacerein Security Information

Symbol: GHS07
RTECS：CB8781000
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： 26-36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315,H319,H335
Warning Statement： P261,P305+P351+P338
Prompt：warning
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases： 36/37/38
Signal Word：Warning

Diacerein Customs Data

HS CODE：2918990090
Customs Data：

China Customs Code:
2918990090

Overview:

2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Diacerein Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA50646-10mg	4,5-bis(acetyloxy)-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid	13739-02-1	98%	10mg	$4.00	2024-04-20
Ambeed	A216806-10mg	4,5-Diacetoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid	13739-02-1	98%	10mg	$5.0	2024-07-17
Chemenu	CM249106-100mg	Diacerein	13739-02-1	95+%	100mg	$106	2022-12-28
ChemScence	CS-2880-50mg	Diacerein	13739-02-1	98.78%	50mg	$79.0	2022-04-27
ChromaDex Standards	ASB-00004304-010-10mg	DIACETYL RHEIN	13739-02-1	%	10mg	$226.00
DC Chemicals	DCS-087-20 mg	1,8-Diacetoxy-3-carboxyanthraquinone	13739-02-1	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	D630766-5g	Diacerein	13739-02-1	97%	5g	$320	2022-09-07
Key Organics Ltd	KS-5088-1MG	Diacerein	13739-02-1	>97%	1mg	£36.00	2023-09-08
LKT Labs	D3303-50 mg	Diacerein	13739-02-1	≥98%	50mg	$114.80	2023-07-11
MedChemExpress	HY-N0283-10mM*1mLinDMSO	Diacerein	13739-02-1	98.78%	10mM*1mLinDMSO	￥614	2023-07-26

Diacerein Suppliers

Kono Chem Co.,Ltd

Audited Supplier

(CAS:13739-02-1)

MR./MRS.:GAO JING LI

Phone:13289246953

Email:info@konochemical.com

Shanghai Aladdin Biochemical Technology Co., Ltd

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(CAS:13739-02-1)

MR./MRS.:A LA DING

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Email:anhua.mao@aladdin-e.com

WU HAN WEI SI ER MAN SHENG WU GONG CHENG Co., Ltd.

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(CAS:13739-02-1)

MR./MRS.:WANG HUA

Phone:13667159345

Email:13667159345@163.com

Sichuan Jingcuibio Biotechnology CO.,LTD

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(CAS:13739-02-1)

MR./MRS.:CHANG JING LI

Phone:18228035716

Email:jingcuibio@163.com

TCI (Shanghai) Development Co., Ltd.

Audited Supplier

(CAS:13739-02-1)

MR./MRS.:ZHANG ZE YUAN

Phone:13061970904

Email:Sales-CN@TCIchemicals.com

CHENG DOU RUI FEN SI DE DAN Biotechnology Co., Ltd.

Audited Supplier

(CAS:13739-02-1)

MR./MRS.:WANG HONG XIA

Phone:18981717076

Email:2355253619@qq.com

Diacerein Related Literature

1. Organic anion transporters 1 (OAT1) and OAT3 meditated the protective effect of rhein on methotrexate-induced nephrotoxicity

Zhihao Liu,Yongming Jia,Changyuan Wang,Qiang Meng,Xiaokui Huo,Huijun Sun,Pengyuan Sun,Xiaobo Yang,Xiaodong Ma,Jinyong Peng,Kexin Liu RSC Adv. 2017 7 25461
2. Conductive hydrogels for tissue repair

Yongping Liang,Lipeng Qiao,Bowen Qiao,Baolin Guo Chem. Sci. 2023 14 3091
3. Cocrystal engineering of pharmaceutical solids: therapeutic potential and challenges

Si Nga Wong,Yu Chee Sonia Chen,Bianfei Xuan,Changquan Calvin Sun,Shing Fung Chow CrystEngComm 2021 23 7005
4. CXXIII.—Experiments on the constitution of the aloins. Part I

Robert Robinson,John Lionel Simonsen J. Chem. Soc. Trans. 1909 95 1085
5. Synthesis of 4,5,8-trimethoxy-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid, an analogue of rhein with improved systemic exposure in the guinea pig

W. Martin Owton,Michael Brunavs,Martin V. Miles,David R. Dobson,David J. Steggles J. Chem. Soc. Perkin Trans. 1 1995 931
6. A nitric oxide responsive AIE probe for detecting the progression of osteoarthritis

Pan Jin,Guojie Xu,Xichi Chen,Shi-Cheng Li,Lin Cheng,Ping Sui,Jiaqi Ye,Xuerui Yang,Shanshan Xi,Fabiao Yu,Tongmeng Jiang J. Mater. Chem. B 2023 11 2145
7. Label-free and sensitive detection of RNA demethylase FTO with primer generation rolling circle amplification

Xiaoxia Han,Yueying Li,Zi-Yue Wang,Ling-Zhi Liu,Jian-Ge Qiu,Bing-Jie Liu,Chun-yang Zhang Chem. Commun. 2022 58 1565
8. Chicoric acid improves neuron survival against inflammation by promoting mitochondrial function and energy metabolism

Qian Liu,Jie Fang,PanPan Chen,Yun Die,Jing Wang,Zhigang Liu,Xuebo Liu Food Funct. 2019 10 6157
9. Targeting and extending the eukaryotic druggable genome with natural products: cytoskeletal targets of natural products

April L. Risinger,Lin Du Nat. Prod. Rep. 2020 37 634
10. Synthesis of rhein and diacerein: a chemoenzymatic approach using anthrol reductase of Talaromyces islandicus

Anshul Rajput,Amit Mondal,Satyendra Kumar Pandey,Syed Masood Husain Org. Biomol. Chem. 2022 20 358

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Amadis Chemical Company Limited

(CAS:13739-02-1)Diacerein

Purity:99%/99%

Quantity:25g/100g

Price($):285.0/681.0

Cas no 13739-02-1 (Diacerein)

Diacerein Properties

Names and Identifiers

Computed Properties

Experimental Properties

Diacerein Security Information

Diacerein Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Diacerein Price

Diacerein Suppliers

Diacerein Related Literature

Related Categories

13739-02-1 (Diacerein) Related Products